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Compound Name: 5-Nitro-m-xylene-alpha,alpha'-diol

Cat. No.: B1330767 Get Quote

5-Nitro-m-xylene-alpha,alpha'-diol: A Review of
Available Data
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Nitro-m-xylene-alpha,alpha'-diol, also known by its IUPAC name [3-(hydroxymethyl)-5-

nitrophenyl]methanol, is a niche chemical compound with limited but specific applications noted

in the scientific literature. This technical overview consolidates the currently available data on

its properties and cited uses. Despite a comprehensive literature search, detailed experimental

protocols for its synthesis and its primary application, as well as any biological studies, remain

largely undocumented in peer-reviewed publications. The information presented herein is

primarily compiled from chemical supplier databases and general chemical reference works.

Physicochemical Properties
The fundamental physicochemical properties of 5-Nitro-m-xylene-alpha,alpha'-diol are

summarized in the table below. This data is consistently reported across various chemical

suppliers.[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1330767?utm_src=pdf-interest
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.benchchem.com/product/b1330767?utm_src=pdf-body
https://www.scbt.com/p/5-nitro-m-xylene-alpha-alphaprime-diol-71176-55-1
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0258544.htm
https://labsolu.ca/product/5-nitro-m-xylene-alphaalpha%E2%80%B2-diol/
https://wap.guidechem.com/encyclopedia/5-nitro-m-xylene-alpha-alpha-d-dic76750.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 71176-55-1 [1][2][3][4]

Molecular Formula C₈H₉NO₄ [1][4]

Molecular Weight 183.16 g/mol [1]

Melting Point 94-96 °C [2]

Appearance Solid

Synonyms

[3-(hydroxymethyl)-5-

nitrophenyl]methanol, (5-Nitro-

1,3-phenylene)dimethanol

[1][3]

Synthesis
A detailed, peer-reviewed synthesis protocol for 5-Nitro-m-xylene-alpha,alpha'-diol could not

be identified in the current body of scientific literature. While general methods for the nitration

of xylene isomers and the synthesis of benzyl alcohol derivatives are known, a specific and

validated procedure for this particular molecule is not publicly available.[5][6][7][8][9][10][11]

The synthesis would likely involve the nitration of a suitable m-xylene derivative followed by the

introduction of the two hydroxyl groups. However, without a documented procedure, specifics

regarding reagents, reaction conditions, and purification methods remain speculative.

Applications in Chemical Sensing
The sole application cited for 5-Nitro-m-xylene-alpha,alpha'-diol is in the fabrication of a

chemical sensor for the detection of the explosive 2,4,6-trinitrotoluene (TNT).[1][2] This

detection is reportedly achieved through a technique known as planar integrated optical

waveguide attenuated total reflection spectrometry.[1][2]

The proposed mechanism involves the interaction between the diol compound and TNT,

leading to a measurable optical change. The hydroxyl groups of the diol may play a role in

forming charge-transfer complexes with the electron-deficient nitroaromatic compound, TNT.

[12][13]

Experimental Workflow for TNT Detection (Conceptual)
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While a specific, detailed experimental protocol is not available in the literature, a conceptual

workflow for such a sensor can be outlined based on general knowledge of the technique. This

diagram illustrates the likely steps involved in using 5-Nitro-m-xylene-alpha,alpha'-diol in a

waveguide-based sensor.
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Caption: Conceptual workflow for TNT detection using a 5-Nitro-m-xylene-alpha,alpha'-diol-
based sensor.

Biological and Toxicological Studies
There is a complete absence of any published studies on the biological activity, toxicological

profile, or potential signaling pathway interactions of 5-Nitro-m-xylene-alpha,alpha'-diol.
While toxicological data exists for related compounds such as xylene and various nitroaromatic

compounds, this information cannot be directly extrapolated to the diol derivative. Therefore, no

data on its effects in biological systems can be presented.

Conclusion
5-Nitro-m-xylene-alpha,alpha'-diol is a chemical compound with established physicochemical

properties but a very limited and poorly documented scientific footprint. Its primary cited use in

TNT detection is intriguing, but the lack of detailed experimental protocols for both its synthesis

and its application as a sensor severely hampers further research and development.

Furthermore, the absence of any biological or toxicological data means that its potential effects

on living systems are completely unknown. For researchers, scientists, and drug development
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professionals, this compound represents an area with a significant lack of foundational data,

and any future work would necessitate the development and publication of these fundamental

experimental details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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